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Compound of Interest

4,6-Dihydroxypyridazine-3-
Compound Name:
carboxylic acid

cat. No.: B3111355

An In-Depth Technical Guide to 4,6-Dihydroxypyridazine-3-carboxylic Acid: Properties,
Synthesis, and Applications

Introduction

4,6-Dihydroxypyridazine-3-carboxylic acid is a heterocyclic organic compound featuring a
pyridazine core. This scaffold is of significant interest to researchers, particularly in the fields of
medicinal chemistry and materials science. As a substituted pyridazine, it belongs to a class of
compounds known for a wide array of biological activities. The molecule's utility is derived from
its trifunctional nature, possessing two hydroxyl groups and a carboxylic acid moiety. These
functional groups serve as versatile handles for synthetic modifications, positioning the
compound as a valuable building block for the synthesis of more complex molecules and novel
chemical entities.[1]

This guide provides a comprehensive overview of 4,6-dihydroxypyridazine-3-carboxylic
acid, consolidating its chemical identifiers, physicochemical properties, a detailed synthetic
protocol, safety and handling procedures, and its applications in research and development.
The information presented is intended for researchers, scientists, and professionals in drug
development who require a technical understanding of this compound.

Part 1: Chemical Identity and Physicochemical
Properties
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A precise understanding of a compound's identity and properties is fundamental for its effective

use in a research setting. 4,6-Dihydroxypyridazine-3-carboxylic acid is identified by several

key descriptors, although a notable point of clarification is the existence of multiple CAS

numbers, which typically refer to the same chemical entity in its various tautomeric forms.

Chemical Identifiers

The compound is registered under at least two CAS numbers. While 1442437-21-9 is
frequently cited, 1823277-97-9 is also used by various suppliers.[1][2][3][4][5][6] This ambiguity
often arises with compounds capable of tautomerism. The IUPAC name, "4-hydroxy-6-oxo-1H-

pyridazine-3-carboxylic acid," reflects the more stable keto-enol tautomer.[1][3][4][7]

Identifier

Value

Source

Primary CAS Number

1442437-21-9

PubChem, ChemicalBook[2][4]

Secondary CAS Number

1823277-97-9

BOC Sciences, Abovchem[3]
[5]

4-hydroxy-6-0x0-1H-

IUPAC Name o ) ) PubChem, AK Scientific[4][7]
pyridazine-3-carboxylic acid
4-Hydroxy-6-0x0-1,6-

Synonyms dihydropyridazine-3-carboxylic ~ BOC Sciences[3]
acid

Molecular Formula CsHaN20a4 PubChem[4]

Molecular Weight 156.10 g/mol PubChem[4]

Canonical SMILES C1=C(C(=NNC1=0)C(=0)0)O0 PubChem[4]
XCNDXNJULVWJICE-

InChl Key PubChem[1][4]

UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of this compound are dictated by its highly polar

functional groups, which influence its solubility, stability, and handling requirements.
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Property Value / Description Source

Appearance Typically a yellow solid. ChemicalBook[2]

Soluble in polar solvents such
Solubility as water and Dimethyl Benchchem[1]
Sulfoxide (DMSO).

. i 323.6 +52.0 °C (at 760 '
Boiling Point ] BOC Sciences[3]
mmHg, predicted)

Highly polar due to the
Polarity presence of hydroxyl and Benchchem|[1]

carboxylic acid groups.

Store sealed in a dry
Storage Conditions environment at 2-8°C to Benchchem([1]

prevent degradation.

Structural Insight: Tautomerism

The structure of 4,6-dihydroxypyridazine-3-carboxylic acid is best described as an
equilibrium of tautomers. The "dihydroxy" form can readily interconvert to the more stable
"hydroxy-oxo" keto-enol form, as reflected in its IUPAC name. This dynamic is crucial for
understanding its reactivity and intermolecular interactions.

Caption: Keto-enol tautomerism of the pyridazine ring.

Part 2: Synthesis and Characterization

The most commonly cited method for preparing 4,6-dihydroxypyridazine-3-carboxylic acid is
through the hydrolysis of its corresponding ethyl ester, a straightforward and high-yielding
saponification reaction.[2]

Synthetic Workflow

The synthesis is a two-stage process involving the hydrolysis of the ester followed by an acidic
workup to precipitate the final product.
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Start Material:
Ethyl 4,6-dihydroxypyridazine-3-carboxylate
(CAS: 1352925-63-3)

Step 1: Saponification
- Dissolve in THF/Methanol/Water
- Add LiOH
- Stir at room temp for 3-4 hrs

Step 2: Solvent Removal
- Remove solvent under reduced pressure

- Result: Yellow solid (lithium salt)

l

Step 3: Acidification & Precipitation
- Cool solid to 0°C
- Add aqueous HCI (1:1)
- Stir at room temp for 30-40 min

Step 4: Isolation & Washing
- Filter the solid
- Wash with water
- Dry under vacuum

Step 5: Purification
- Suspend in Methanol/DCM (2:8)
- Stir at room temp for 20-25 min
- Filter and wash with methanol

Final Product:
4,6-Dihydroxypyridazine-3-carboxylic acid
(Yellow Solid, ~88% yield)

Click to download full resolution via product page

Caption: Workflow for the synthesis of the title compound.

Detailed Experimental Protocol

This protocol is adapted from a procedure published by Bristol-Myers Squibb and provides a
reliable method for laboratory-scale synthesis.[2]

Materials:

» Ethyl 4,6-dihydroxypyridazine-3-carboxylate (1.00 eq)

e Lithium hydroxide (LiOH) (3.00 eq)
o Tetrahydrofuran (THF)

e Methanol

o Deionized Water
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e Hydrochloric acid (HCI), concentrated

¢ Dichloromethane (DCM)

e Round-bottom flask, magnetic stirrer, filtration apparatus
Procedure:

e Reaction Setup: In a suitable round-bottom flask, dissolve ethyl 4,6-dihydroxypyridazine-3-
carboxylate (e.g., 200 g, 1.086 mol) in a solvent mixture of THF (2000 mL), methanol (1000
mL), and water (800 mL). The use of a co-solvent system ensures the solubility of both the
nonpolar ester and the ionic base.

o Saponification: To the stirred solution, slowly add LIOH (137 g, 3.258 mol) at room
temperature. The reaction is exothermic; a slow addition helps control the temperature. Stir
the mixture for 3-4 hours. The progress can be monitored by TLC or LC-MS until the starting
material is consumed.

e Solvent Removal: Once the reaction is complete, remove the solvents at 50°C under
reduced pressure. This step isolates the crude lithium salt of the product as a yellow solid.

 Acidification: Cool the solid in an ice bath to 0°C. Slowly add a 1:1 aqueous HCI solution
(400 mL) to protonate the carboxylate and the phenoxide-like groups. This causes the free
acid to precipitate out of the agueous solution due to its lower solubility. Stir the resulting
slurry at room temperature for 30-40 minutes to ensure complete precipitation.

« Initial Isolation: Filter the precipitate and wash it thoroughly with cold deionized water to
remove inorganic salts (LiCl) and excess HCI. Dry the solid under vacuum for 1-2 hours.

 Purification (Trituration): Transfer the dried solid to a flask containing a 2:8 mixture of
methanol and DCM (300 mL). Stirring the solid in this solvent mixture for 20-25 minutes
helps remove any remaining organic impurities.

» Final Isolation: Filter the purified solid, wash with a small amount of methanol, and dry under
vacuum for at least 1 hour. The final product is obtained as a yellow solid with an expected
yield of approximately 88%.
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Characterization

Mass Spectrometry: The product can be readily identified by mass spectrometry. The
reported electrospray ionization (ESI) mass spectrum shows a protonated molecular ion
peak [M+H]* at m/z 156.9, confirming the molecular weight of 156.10 g/mol .[2]

NMR Spectroscopy: *H NMR and 3C NMR spectroscopy would be used to confirm the
structure, showing characteristic peaks for the vinyl proton on the pyridazine ring and the
carbons of the heterocyclic and carboxylic acid groups.

Part 3: Safe Handling and Storage

Proper handling and storage are critical to ensure laboratory safety and maintain the integrity of

the compound. 4,6-Dihydroxypyridazine-3-carboxylic acid is classified as an irritant.

Hazard Identification

The compound is associated with the following GHS hazard statements.[7]

Hazard Code Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Laboratory Protocol for Safe Handling

Adherence to the following steps, derived from standard precautionary statements, is

mandatory when working with this chemical.[7]

Engineering Controls: Always handle the solid compound within a certified chemical fume
hood to avoid inhalation of dust.[7] Ensure that an eyewash station and safety shower are

readily accessible.
Personal Protective Equipment (PPE):

o Wear nitrile gloves to prevent skin contact.[7]
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o Wear chemical safety goggles or a face shield to protect against eye exposure.[7]

o Alab coat is required to protect personal clothing.

e Handling: Avoid generating dust.[7] Use appropriate tools (e.g., spatulas) for transferring the
solid. Wash hands thoroughly after handling.[7]

» First Aid Measures:
o If Inhaled: Move the individual to fresh air. If breathing is difficult, seek medical attention.[7]

o If on Skin: Wash the affected area with plenty of soap and water. If irritation occurs, seek
medical advice.[7]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[7]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
The compound should be sent to an approved waste disposal plant.[7]

Storage and Stability

» Conditions: Store in a tightly sealed container in a cool (2-8°C), dry, and well-ventilated area.

[11[7]
e Incompatibilities: Keep away from strong oxidizing agents.[7]
 Stability: The compound is stable under the recommended storage conditions.[7]

Part 4: Applications in Research and Development

The primary value of 4,6-dihydroxypyridazine-3-carboxylic acid lies in its role as a versatile
chemical intermediate. Its functional groups provide multiple avenues for synthetic elaboration.

Core Utility as a Chemical Building Block

The molecule's three functional groups—a carboxylic acid and two hydroxyl groups (in their
tautomeric forms)—are chemically distinct, allowing for selective modification and the
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construction of diverse molecular architectures. This makes it a valuable starting material for
creating libraries of compounds for screening in drug discovery and materials science.[1]

4,6-Dihydroxypyridazine-

3-carboxylic acid

Reacts at Reacts at Reacts at

Potential Synthetic Transformations

5 ey Hydroxyl Group (C4) KetolEnol Group (C6) ;
3 ’ - Etherification (e.g., Williamson) - Halogenation (e.g., POCIs) - Chloro-derivative | :

- Amide Coupling (R-NHz, coupling agent) . . ) - A
- Reduction (e.g.. LiAlHa) Acylation (Acz0) Nucleophilic Substitution

Click to download full resolution via product page

Caption: Potential reaction sites on the title compound.

Relevance in Medicinal Chemistry

Pyridazine-containing structures are prevalent in many biologically active compounds and
approved drugs. The pyridazine core can act as a bioisostere for other aromatic rings and
participate in hydrogen bonding, which is critical for molecular recognition at biological targets.

[8]

Furthermore, the carboxylic acid group is a key functionality in many drugs, often responsible
for binding to enzyme active sites.[9] However, it can sometimes lead to poor pharmacokinetic
properties. This compound serves as an excellent starting point for creating derivatives where
the carboxylic acid is replaced by bioisosteres (e.g., tetrazoles, sulfonamides) to optimize drug-
like properties.[8][9] Its potential mechanism of action in derived compounds involves the
modulation of cellular processes through interactions like enzyme inhibition.[1] The strategic
placement of functional groups makes it a compelling scaffold for developing inhibitors for
various enzyme classes.[10]

Conclusion
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4,6-Dihydroxypyridazine-3-carboxylic acid is a highly functionalized heterocyclic compound
with significant potential as a chemical building block. Its well-defined synthesis, distinct
reactive sites, and the established biological relevance of its core structure make it a valuable
tool for chemists in both academic and industrial research. A thorough understanding of its
properties, synthesis, and safe handling procedures, as outlined in this guide, is essential for
leveraging its full potential in the development of novel pharmaceuticals and advanced
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3111355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3111355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

